Cas no 1361522-74-8 (2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine)

• Product Name: 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine
• CAS No: 1361522-74-8
• MF: C₁₄H₉Cl₅FN
• MW: 387.491362333298
• CID: 4996219
• Update Time: 2025-07-24

2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine

• Inchi： 1S/C14H9Cl5FN/c15-10-9(11(16)13(18)14(19)12(10)17)7-3-6(1-2-21)4-8(20)5-7/h3-5H,1-2,21H2
• InChI Key： FLQQXGIWOOMNJP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC(=CC(=C1)CCN)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 6.1
• Topological Polar Surface Area: 26

Additional information on 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine

Professional Introduction to 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine (CAS No. 1361522-74-8)

2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine, identified by its CAS number 1361522-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly the presence of a 5-fluoro group and multiple chloro substituents, contribute to its distinct chemical properties and reactivity, making it a subject of interest for various scientific investigations.

The synthesis and characterization of 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine involve meticulous chemical processes that require a deep understanding of organic synthesis techniques. The introduction of the 5-fluoro group into the biphenyl core enhances the molecule's electronic properties, which can influence its interactions with biological targets. Additionally, the multiple chloro substituents provide sites for further functionalization, allowing researchers to modify the compound's behavior in various chemical reactions.

In recent years, biphenyl derivatives have been extensively explored for their pharmacological activities. The structural motif of biphenyl is known to exhibit properties that make it suitable for drug development, including binding affinity to specific biological receptors. The presence of fluorine atoms in such compounds often enhances metabolic stability and bioavailability, which are critical factors in pharmaceutical design. The compound 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine is no exception and has been investigated for its potential therapeutic applications.

One of the most compelling aspects of this compound is its role in the development of novel agrochemicals. Biphenyl derivatives are known to possess herbicidal and pesticidal properties, making them valuable in crop protection strategies. The specific arrangement of atoms in 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine, including the 5-fluoro group and the chloro substituents, contributes to its efficacy in controlling unwanted vegetation and pests. This has led to several studies focusing on optimizing its synthesis and application in agricultural settings.

The chemical behavior of 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine is also influenced by its solubility characteristics. The presence of polar functional groups, such as the amine moiety, enhances its solubility in polar solvents, which is advantageous for both laboratory studies and industrial applications. Researchers have leveraged this property to develop formulations that improve the compound's bioavailability and effectiveness in real-world scenarios.

The environmental impact of biphenyl derivatives has been a topic of considerable research. While these compounds offer numerous benefits in pharmaceuticals and agrochemicals, their persistence in the environment raises concerns about long-term ecological effects. Studies have been conducted to assess the degradation pathways of such molecules and to identify strategies for minimizing their environmental footprint. The unique structure of 2-(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-ethylamine, with its combination of fluorine and chlorine atoms, presents both challenges and opportunities for environmental scientists seeking sustainable solutions.

In conclusion, 2-(5-Fluoro-2',3',4',5','6'-pentachlorobiphenyl)-ethylamine (CAS No. 1361522-74) is a multifaceted compound with significant potential in various fields. Its structural features, including the 5-fluoro group and multiple chloro substituents, contribute to its unique chemical properties and make it a valuable subject for further research. Whether in pharmaceutical development or agrochemical applications, this compound exemplifies the importance of specialized organic molecules in advancing scientific knowledge and technological innovation.